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This guide provides crucial safety protocols and operational plans for researchers, scientists,

and drug development professionals working with Platinum on carbon (Pt/C). Adherence to

these procedures is vital for ensuring personal safety, maintaining experimental integrity, and

minimizing environmental impact.

Warning: Platinum on carbon is a flammable solid.[1][2][3] Dry Platinum on carbon catalyst can

be pyrophoric, meaning it can ignite spontaneously upon exposure to air.[4] Therefore, it should

always be handled with care and kept under an inert atmosphere or wetted with water.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to mitigate the risks associated with handling

Platinum on carbon, which include skin, eye, and respiratory irritation.[5][6][7]
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Operation
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Handling Dry

Powder

Safety glasses

with side shields

or chemical

safety goggles.

[1][8][9][10]

Protective gloves

(e.g., nitrile or

butyl).[1][7][8]

Laboratory coat.

[1][7][8]

If dust formation

is possible or

workplace

exposure limits

are exceeded, a

NIOSH-approved

particulate

respirator must

be worn.[1][8][9]

[10]

Handling

Slurry/Wet

Catalyst

Chemical splash

goggles.[11][12]

Protective gloves

(e.g., nitrile or

butyl).[4]

Chemical-

resistant

laboratory coat

or apron.[12]

Work should be

conducted in a

well-ventilated

area or a

certified chemical

fume hood.[5]

[11][12]

Transfer &

Weighing

Safety glasses

with side shields.

For larger

quantities,

chemical splash

goggles and a

face shield are

recommended.

[7][12]

Protective

gloves.[4]

Laboratory coat.

[12]

Use only in a

well-ventilated

area, preferably

within a chemical

fume hood to

avoid dust

inhalation.[5][9]

[11]

Cleaning &

Decontamination

Chemical splash

goggles.[12]

Heavy-duty or

chemical-

resistant gloves.

[12]

Chemical-

resistant apron

over a laboratory

coat.[12]

Work in a

certified chemical

fume hood.[12]
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The following table summarizes key quantitative data related to the hazards of Platinum on

carbon.

Hazard Parameter Value Notes

Autoignition Temperature >350 °C / >662 °F[1]

The temperature at which the

material will ignite

spontaneously without an

external ignition source.

Minimum Ignition Temperature

(Carbon Black in air)
315 °C[5]

The lowest temperature

required to ignite the dust

cloud of the material.

Lower Explosion Limit (Carbon

Black in air)
50 g/m³[5]

The minimum concentration of

airborne dust that can lead to a

dust explosion.

Hazardous Combustion

Products

Carbon monoxide (CO),

Carbon dioxide (CO2),

Platinum oxide.[1][2][8]

These toxic fumes are

released in a fire.[10]

Operational Plan: Safe Handling Protocol
Preparation:

Designated Area: Conduct all work in a well-ventilated area, preferably within a certified

chemical fume hood.[5][9][11] Ensure safety showers and eyewash stations are nearby.[1]

Remove Ignition Sources: Keep the handling area free of heat, sparks, open flames, and hot

surfaces.[1][2][5][11] Prohibit smoking.[4]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge, which can ignite the material.[1][3] Use explosion-proof electrical and ventilating

equipment.[1][5]

Assemble PPE: Before handling, put on all required personal protective equipment as

detailed in the table above.[5][11]
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Handling:

Avoid Dust: Handle the material carefully to avoid creating dust.[1][9][10][11] If handling the

dry powder, ensure adequate respiratory protection is used.

Inert Handling: For pyrophoric (dry) catalyst, handle under an inert atmosphere (e.g., in a

glove box). Wet catalyst is generally safer to handle in the open, but still requires caution.[4]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[1][5][11] Do not ingest or inhale

the material.[1][2]

Incompatible Materials: Keep away from strong oxidizing agents, alcohols, acids, and

nitrates, as contact may result in ignition.[1][2][5][10]

First Aid:

Skin Contact: Wash the affected area immediately with plenty of soap and water for at

least 15 minutes.[1][2][10]

Eye Contact: Immediately flush eyes with running water for at least 15 minutes, keeping

eyelids open.[5][10] Seek medical attention.[5]

Inhalation: Move the person to fresh air.[5] If breathing is difficult, provide oxygen. Seek

medical attention if symptoms occur.[3]

Ingestion: Clean the mouth with water and drink plenty of water afterwards.[1][2] Get

medical attention if symptoms occur.[1]

Storage:

Container: Keep containers tightly closed and securely sealed when not in use.[1][9]

Location: Store in a cool, dry, well-ventilated, and approved area away from incompatible

materials and sources of ignition.[1][4][10]
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Safe Handling Workflow for Platinum on Carbon

1. Preparation Phase

2. Handling Phase

3. Post-Handling & Storage

Designate Area:
Work in fume hood.

Ensure access to safety shower/eyewash.

Remove Ignition Sources:
No flames, sparks, or hot surfaces.

Don Appropriate PPE:
Gloves, eye protection, lab coat,

respirator (if needed).

Ground Equipment:
Bond containers to prevent

static discharge.

Handle Carefully:
Avoid dust formation.

Use wet catalyst where possible.

Avoid Personal Contact:
Do not touch, inhale, or ingest.

Check Compatibility:
Keep away from oxidizers, acids,

alcohols.

Transfer Material:
Use dedicated, clean tools.

Clean Work Area:
Decontaminate surfaces

and tools.

Store Properly:
Keep container tightly sealed in a

cool, dry, ventilated area.

Personal Hygiene:
Wash hands thoroughly after handling.

Click to download full resolution via product page
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Caption: A workflow diagram illustrating the key steps for the safe handling of Platinum on

carbon.

Disposal Plan
Spent Platinum on carbon is a valuable material due to its platinum content and should be

considered for recovery.[4] Do not discard it as regular waste.

Spill Response:

Minor Spills (Dry):

Remove all ignition sources from the area.[5]

Use dry cleanup procedures to avoid generating dust.[9]

Carefully sweep or vacuum (using an explosion-proof vacuum) the material into a suitable,

labeled container for disposal.[9]

Minor Spills (Wet/Slurry):

Collect the spilled slurry manually.[4]

Place it in a labeled polyethylene bag or plastic container.[4]

Wash the area with large amounts of water, and prevent runoff from entering drains.[4][9]

Major Spills:

Evacuate unnecessary personnel and move upwind.[5]

Alert the fire brigade or emergency services, informing them of the material and hazard

location.[5]

Control personal contact by using appropriate protective equipment.[5]

Waste Disposal and Recovery:
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Collection: Collect all spent catalyst and contaminated materials in clearly labeled, sealed

containers.

Recovery (Preferred Method): Since platinum is a precious metal, recovery is the preferred

disposal route.[4][13] Contact a certified precious metal refiner for their specific requirements

for accepting spent platinum catalyst waste.[4][12] Activated carbon's low ash content

facilitates the separation and collection of the precious metal it carries.[14]

Disposal: If recovery is not feasible, the waste must be disposed of as hazardous waste.

Dispose of the contents and container in accordance with all local, regional, national, and

international regulations.
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Disposal and Spill Response for Platinum on Carbon

Event Occurs:
Spill or Spent Catalyst

Is it a spill?

Is the spill dry powder?

Yes

Spent Catalyst:
Collect in a sealed,
labeled container.

No (Spent Catalyst)

Is the spill major?

Yes

Wet Spill Procedure:
Collect slurry manually.

Place in container.
Wash area with water.

No (Wet Slurry)

Dry Spill Procedure:
Remove ignition sources.

Sweep/vacuum carefully into
labeled container.

No (Minor Dry Spill)

Major Spill Procedure:
Evacuate area.

Alert emergency services.
Wear full PPE.

Yes
Contact Certified Refiner:

Arrange for precious metal
recovery (Preferred).

Dispose as Hazardous Waste:
Follow all local/national

regulations.

If recovery
is not feasible

Click to download full resolution via product page

Caption: A decision-making workflow for the disposal and spill response of Platinum on carbon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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